4-Amino-5-diethoxyphosphoryl-3-phenyl-1,3-thiazole-2-thione

• IUPAC Name: 4-amino-5-diethoxyphosphoryl-3-phenyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C13H17N2O3PS2/c1-3-17-19(16,18-4-2)12-11(14)15(13(20)21-12)10-8-6-5-7-9-10/h5-9H,3-4,14H2,1-2H3
• InChI Key: GKVQWKMORNJGFK-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=C(N(C(=S)S1)C2=CC=CC=C2)N)OCC
• Molecular Formula: C13H17N2O3PS2
• Molecular Weight: 344.4 g/mol
• CAS No.: 93641-77-1

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactivity of thiazoles can be influenced by substituents at different positions on the thiazole ring. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They have a clear pale yellow color and a smell similar to that of pyridine.

Mechanism of Action

The mechanism of action of thiazoles can vary depending on their structure and the biological system they interact with. Some thiazoles can interact with enzymes or receptors in the biological systems.

Safety and Hazards

The safety and hazards of thiazoles can vary depending on their specific structure. Some thiazoles can be hazardous if ingested or if they come into contact with the eyes.

Future Directions

Thiazoles have been the subject of much research due to their wide range of biological activities. Future research may focus on the design and development of different thiazole derivatives to enhance their biological effects and reduce their side effects.